N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

• IUPAC Name: N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c22-17(13-2-3-14-15(10-13)24-9-1-8-23-14)21-18-20-11-16(25-18)12-4-6-19-7-5-12/h2-3,10-12,19H,1,4-9H2,(H,20,21,22)
• InChI Key: ZCNXRVRLAMNJTA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)C(=O)NC3=NC=C(S3)C4CCNCC4)OC1
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the core structures, such as the piperidine and thiazole rings, followed by their coupling under specific conditions. Common reagents used in these reactions include thionyl chloride, piperidine, and various catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

In an industrial setting, the production of this compound would require optimization of the synthetic route to ensure high yield and purity. This involves scaling up the reaction conditions, using industrial-grade reagents, and implementing purification techniques such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The conditions for these reactions vary, often requiring specific temperatures, solvents, and catalysts to achieve the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol or amine derivative. Substitution reactions could introduce new functional groups, such as halides or alkyl groups, into the compound.

Scientific Research Applications

N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: It is explored for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer properties.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various effects. For example, the compound might inhibit an enzyme involved in inflammation, thereby reducing inflammatory responses.

Comparison with Similar Compounds

Similar Compounds

• N-(5-piperidin-4-yl-1,3-thiazol-2-yl)acetamide
• N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-4-(trifluoromethyl)benzamide

Uniqueness

Compared to similar compounds, N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide stands out due to its unique benzodioxepine moiety, which may confer distinct chemical and biological properties. This structural feature could influence its reactivity, stability, and interactions with biological targets, making it a valuable compound for further research and development.